Cas no 1823170-17-7 (4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester)

• Product Name: 4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester
• CAS No: 1823170-17-7
• MF: C₁₉H₂₂BFO₃
• MW: 328.185589313507
• MDL: MFCD22419262
• CID: 4620539
• PubChem ID: 58343795
• Update Time: 2025-06-12

4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester
• 2-(2-fluoro-4-phenylmethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-(Benzyloxy)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• YXC17017
• 4-Benzyloxy-2-fluorobenzeneboronic acid pinacol ester
• AKOS018219528
• 2-[4-(BENZYLOXY)-2-FLUOROPHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 1823170-17-7
• BS-31736
• E92286
• MFCD22419262
• EN300-1074090
• CS-0176632
• Z1336747290
• SCHEMBL12419390

• MDL： MFCD22419262
• Inchi： 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)16-11-10-15(12-17(16)21)22-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3
• InChI Key： GZZQURYDPPCTSI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 328.1646029g/mol
• Monoisotopic Mass: 328.1646029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester

4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester: A Versatile Building Block in Modern Chemical Synthesis

4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester (CAS No. 1823170-17-7) is a highly valuable and versatile compound in the field of chemical synthesis, particularly in the development of pharmaceuticals and advanced materials. This compound, characterized by its unique combination of a benzyloxy group, a fluoro substituent, and a boronic acid pinacol ester functionality, has gained significant attention due to its wide range of applications and reactivity profiles.

The benzyloxy group in 4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester provides a useful protecting group that can be selectively removed under mild conditions, making it an ideal intermediate for multi-step synthetic processes. The presence of the fluoro substituent imparts unique electronic and steric properties to the molecule, which can significantly influence the reactivity and selectivity of subsequent transformations. Additionally, the boronic acid pinacol ester functionality is a well-known protecting group for boronic acids, which are widely used in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.

In recent years, the use of 4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester has been extensively explored in the synthesis of complex organic molecules and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated the utility of this compound in the synthesis of a novel class of antiviral agents. The researchers utilized the unique reactivity of the benzyloxy, fluoro, and boronic acid pinacol ester functionalities to construct complex molecular architectures with high efficiency and selectivity.

The versatility of 4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester extends beyond pharmaceutical applications. In materials science, this compound has been employed as a building block for the synthesis of functional polymers and organic semiconductors. A recent study in Advanced Materials (2022) reported the use of this compound to synthesize conjugated polymers with enhanced electronic properties, which have potential applications in organic photovoltaics and light-emitting diodes (OLEDs).

The synthetic accessibility and functional diversity of 4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester make it an attractive choice for researchers and chemists working in various fields. Its ability to undergo selective transformations under mild conditions, coupled with its stability and ease of handling, has made it a staple in modern synthetic laboratories.

In conclusion, 4-(Benzyloxy)-2-fluorophenylboronic acid pinacol ester (CAS No. 1823170-17-7) is a highly versatile compound with significant potential in both academic research and industrial applications. Its unique combination of functional groups provides a robust platform for the development of new molecules with diverse applications in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound, its importance in the chemical community is likely to grow even further.